Cas no 457943-71-4 ((5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester)

• Product Name: (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester
• CAS No: 457943-71-4
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 3112819
• PubChem ID: 362215
• Update Time: 2025-06-30

(5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester
• 457943-71-4
• Methyl ((5-phenyl-1H-1,2,4-triazol-3-yl)thio)acetate
• NCI60_008103
• methyl [(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• Methyl 2-((5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate
• Methyl2-((5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate
• (5-phenyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester
• AKOS002344739
• NSC625818
• CHEMBL1984747
• STL505784
• methyl 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• NSC-625818

• MDL： MFCD02366402
• Inchi： 1S/C11H11N3O2S/c1-16-9(15)7-17-11-12-10(13-14-11)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13,14)
• InChI Key： UQDLUZLOSOQAKN-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NNC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 249.05719778Da
• Monoisotopic Mass: 249.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.2Ų

Additional information on (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester

Introduction to (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester (CAS No. 457943-71-4)

(5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester (CAS No. 457943-71-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a phenyl group, a triazole ring, and a sulfanyl moiety. These structural elements contribute to its diverse biological activities and potential applications in drug discovery and development.

The chemical structure of (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester consists of a central triazole ring linked to a phenyl group via a sulfur atom. The presence of the sulfanyl group imparts significant reactivity and stability to the molecule, making it an attractive candidate for various chemical reactions and biological studies. The ester functionality at the acetic acid position further enhances its solubility and reactivity, facilitating its use in synthetic routes and biological assays.

Recent research has highlighted the potential of (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. The triazole ring is known for its ability to disrupt microbial cell walls and inhibit essential enzymes, making it an effective component in antimicrobial formulations.

In addition to its antimicrobial activity, (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacological profile of (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester has also been explored in preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its ability to cross the blood-brain barrier has made it an interesting candidate for the treatment of central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester has been evaluated for its cytotoxic effects on cancer cells. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

The synthesis of (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester can be achieved through several routes. One common method involves the reaction of 5-(phenylthio)-1H-tetrazole with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the bromoacetate moiety, leading to the formation of the desired product. The synthesis can be optimized by varying reaction conditions such as temperature, solvent, and catalyst to achieve high yields and purity.

In terms of applications, (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester has found use in various fields beyond pharmaceutical research. It is employed as an intermediate in the synthesis of other biologically active compounds and as a building block in combinatorial chemistry libraries. Its unique structural features make it a valuable tool for exploring structure-function relationships in medicinal chemistry.

Despite its promising properties, (5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid methyl ester also presents some challenges. Its stability under different conditions must be carefully monitored to ensure consistent performance in various applications. Additionally, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion, (5-Phenyl-4H-[1,2,4]triazol-3-ylysulfanyl)-acetic acid methyl ester (CAS No. 457943-71-4) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting a range of diseases. Ongoing research continues to uncover new applications and optimize its properties for practical use.